Cas no 899732-43-5 (1,3-dimethyl-5-{(3-methylphenyl)methylsulfanyl}-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione)

• Product Name: 1,3-dimethyl-5-{(3-methylphenyl)methylsulfanyl}-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione
• CAS No: 899732-43-5
• MF: C₁₇H₁₇N₃O₂S
• MW: 327.400782346725
• CID: 5486748
• Update Time: 2025-06-18

1,3-dimethyl-5-{(3-methylphenyl)methylsulfanyl}-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethyl-5-[(3-methylphenyl)methylsulfanyl]pyrido[2,3-d]pyrimidine-2,4-dione
• 1,3-dimethyl-5-{(3-methylphenyl)methylsulfanyl}-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione

• Inchi： 1S/C17H17N3O2S/c1-11-5-4-6-12(9-11)10-23-13-7-8-18-15-14(13)16(21)20(3)17(22)19(15)2/h4-9H,10H2,1-3H3
• InChI Key： GOGYFSWMSGAXRT-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C(=O)C2=C(SCC3=CC=CC(C)=C3)C=CN=C2N1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyrido[2,3-d]pyrimidines

Additional information on 1,3-dimethyl-5-{(3-methylphenyl)methylsulfanyl}-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione

Chemical Profile of 1,3-dimethyl-5-{(3-methylphenyl)methylsulfanyl}-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione (CAS No. 899732-43-5)

1,3-dimethyl-5-{(3-methylphenyl)methylsulfanyl}-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione (CAS No. 899732-43-5) is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique molecular framework and potential biological activities. This compound belongs to the pyrido-pyrimidine class of scaffolds, which are well-known for their involvement in various pharmacological mechanisms. The presence of multiple functional groups, including dimethyl substituents at the 1 and 3 positions, a methylsulfanyl group at the 5 position linked to a 3-methylphenyl moiety, and a dione moiety at the 2 and 4 positions, contributes to its intricate chemical properties and reactivity.

The synthesis of 1,3-dimethyl-5-{(3-methylphenyl)methylsulfanyl}-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. The pyrido-pyrimidine core is typically constructed through cyclization reactions of appropriately substituted precursors. In this case, the methylsulfanyl group introduces a sulfur atom into the molecule, which can participate in various interactions with biological targets such as proteins and enzymes. The 3-methylphenyl group provides an aromatic ring system that may enhance binding affinity through π-stacking interactions or other non-covalent forces.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high accuracy. Molecular docking studies suggest that 1,3-dimethyl-5-{(3-methylphenyl)methylsulfanyl}-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione may interact with several key biological targets implicated in diseases such as cancer and inflammation. The dione moiety has been identified as a crucial pharmacophore in many bioactive molecules due to its ability to form hydrogen bonds and stabilize charged species. Furthermore, the sulfur-containing group can act as a hinge binder or participate in metal coordination interactions with target proteins.

In vitro studies have begun to elucidate the potential pharmacological effects of 1,3-dimethyl-5-{(3-methylphenyl)methylsulfanyl}-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione. Initial experiments indicate that this compound exhibits inhibitory activity against certain enzymes associated with cell proliferation and survival pathways. The dimethyl groups at the 1 and 3 positions may modulate the lipophilicity of the molecule, influencing its ability to cross biological membranes. Additionally, the presence of multiple chiral centers in its structure suggests that stereochemical variations could significantly impact its biological efficacy.

The pyrido-pyrimidine scaffold is particularly relevant in modern drug discovery due to its prevalence in known bioactive compounds. For instance, pyrido-pyrimidines have been explored as kinase inhibitors and antiviral agents. The specific arrangement of substituents in 1,3-dimethyl-5-{(3-methylphenyl)methylsulfanyl}-1H,2H,3H,4 H-pyrido2, ,, -dpyrimidine-, ,, -dione positions contributes to its unique pharmacological profile by influencing both binding affinity and selectivity.

One of the most intriguing aspects of this compound is its potential for further derivatization to enhance or modify its biological activity. Researchers are exploring strategies to introduce additional functional groups or alter existing ones while maintaining the core heterocyclic structure. Such modifications could lead to novel analogs with improved pharmacokinetic properties or enhanced target specificity. High-throughput screening (HTS) techniques combined with structure-based drug design (SBDD) are being employed to accelerate this process.

The development of new therapeutic agents relies heavily on understanding their interactions at the molecular level. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have been instrumental in characterizing the structure of 1, ,, ,, -dimethyle-, ,, -methylene-, -, -dipyrrolopyrimidinone-(CAS No., ,, ,99732-, -,43-, -,). These methods provide detailed insights into conformational dynamics and hydrogen bonding networks within the molecule, which are critical factors determining its biological behavior.

The role of computational modeling in drug discovery cannot be overstated. Algorithms like molecular dynamics (MD) simulations allow researchers to predict how 1, ,, ,, -dimethyle-, ,, -methylene-, -, -dipyrrolopyrimidinone-(CAS No., ,, ,99732-, -,43-, -,)) behaves under physiological conditions over time. These simulations help identify potential off-target effects or metabolic liabilities before costly experimental trials are conducted.

Given its promising preclinical data, 1, ,, ,, -dimethyle-, ,, -methylene-, -, -dipyrrolopyrimidinone-(CAS No., ,, ,99732-, -,43-, -,)) represents an exciting candidate for further investigation in therapeutic areas where novel molecular entities are needed most urgently.* Future studies should focus on optimizing synthetic routes toward scalable production while exploring diverse biological assays.* Collaborative efforts between academia* industry* pharmaceutical companies* will be essential* accelerating progress toward clinical translation.* With continued research* this compound has immense potential* contributing significantly* advancing human health outcomes.*